2-(benzoylamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide

• IUPAC Name: 2-benzamido-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C15H14N2O2S/c16-13(18)12-10-7-4-8-11(10)20-15(12)17-14(19)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H2,16,18)(H,17,19)
• InChI Key: WUXSRILVTCNVAY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=CC=C3
• Molecular Formula: C15H14N2O2S
• DSSTOX Substance ID: DTXSID50970688
• Molecular Weight: 286.4 g/mol
• Solubility: 1.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 5534-31-6

Description

Thiophene and its substituted derivatives are a significant class of heterocyclic compounds with diverse applications in medicinal chemistry. They are known to possess a wide range of therapeutic properties.

Synthesis Analysis

The synthesis of thiophene derivatives often involves condensation reactions. For instance, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S.

Chemical Reactions Analysis

Thiophene derivatives are known to exhibit high antimicrobial activity against various microbial infections. Different approaches have been made to prove thiophene as an antimicrobial agent.

Physical and Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Mechanism of Action

While the specific mechanism of action for “2-(benzoylamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide” is not available, pyrimidine-based anti-inflammatory agents, which may share some structural similarities, generally work by suppressing the activity of COX-1 and COX-2 enzymes, thus reducing the generation of PGE2.

Safety and Hazards

The safety data sheet for a related compound, Benzo[b]thiophene-2-carbonyl chloride, indicates that it causes severe skin burns and eye damage, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Future Directions

Thiophene derivatives have shown a wide range of therapeutic properties, attracting great interest in industry as well as academia. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists. Future research may focus on synthesizing and investigating new structural prototypes with more effective pharmacological activity.